Cas no 28869-81-0 (Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI))

• Product name: Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI)
• CAS No: 28869-81-0
• MF: C₁₄H₂₉N₂OPS
• MW: 304.431623220444
• CID: 275739
• PubChem ID: 99248

Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI)
• 1-[butylsulfanyl(piperidin-1-yl)phosphoryl]piperidine
• AC1L40RI
• AR-1L4023
• CTK4G2308
• NSC 202985
• Phosphinothioic acid, dipiperidino-, S-butyl ester
• Phosphinothioic acid, S-butyl ester
• s-butyl dipiperidin-1-ylphosphinothioate
• S-Butyl dipiperidinophosphinothioate
• WLN: T6NTJ APO&S4&- AT6NTJ
• Phosphinothioic acid, di-1-piperidinyl-, S-butyl ester
• DG6YEH6ZJG
• UNII-DG6YEH6ZJG
• NSC202985
• 28869-81-0
• DTXSID00183064
• NSC-202985

• Inchi： InChI=1S/C14H29N2OPS/c1-2-3-14-19-18(17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h2-14H2,1H3
• InChI Key： NRODSVPWDXZITO-UHFFFAOYSA-N
• SMILES： CCCCSP(N1CCCCC1)(=O)N1CCCCC1

Computed Properties

• Exact Mass: 304.17407
• Monoisotopic Mass: 304.17382172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 23.55
• LogP: 4.47540